![molecular formula C15H15N3OS2 B253863 N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide](/img/structure/B253863.png)
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide
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Overview
Description
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide, also known as DMBCMT, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may have beneficial effects on cognitive function. This compound has also been shown to bind to various receptors in the body, such as the dopamine D2 receptor and the serotonin 5-HT2A receptor, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. For example, this compound has been shown to have antioxidant activity, which may contribute to its potential neuroprotective effects. This compound has also been shown to have anti-inflammatory activity, which may be beneficial for the treatment of various inflammatory diseases. In addition, this compound has been shown to have antitumor activity, which may make it a promising candidate for the development of anticancer drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide in lab experiments is its versatility. This compound can be easily modified to incorporate various functional groups, which can be used to tune its properties for specific applications. However, one of the main limitations of using this compound in lab experiments is its relatively low solubility in common solvents such as water and ethanol. This can make it difficult to work with in certain applications, such as biological assays.
Future Directions
There are many potential future directions for research on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide. One area of particular interest is the development of this compound-based materials for use in organic electronics. This compound has already been shown to have promising properties for this application, and further research could lead to the development of new and improved materials with even better performance. Another potential future direction is the development of this compound-based drugs for the treatment of various diseases. This compound has already shown promise as a potential drug candidate, and further research could lead to the development of new and more effective treatments. Finally, further studies on the mechanism of action of this compound could lead to a better understanding of its pharmacological effects and potential therapeutic applications.
Synthesis Methods
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide can be synthesized using a variety of methods, including the reaction of 4,6-dimethyl-2-aminobenzothiazole with 2,4-dimethyl-1,3-thiazol-5-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting product is then purified using various techniques, such as column chromatography or recrystallization.
Scientific Research Applications
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties, such as high conductivity and luminescence. In organic electronics, this compound has been studied as a potential component for the development of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).
properties
Molecular Formula |
C15H15N3OS2 |
---|---|
Molecular Weight |
317.4 g/mol |
IUPAC Name |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide |
InChI |
InChI=1S/C15H15N3OS2/c1-7-5-8(2)12-11(6-7)21-15(17-12)18-14(19)13-9(3)16-10(4)20-13/h5-6H,1-4H3,(H,17,18,19) |
InChI Key |
IVOZNFPDMCJKPU-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=C(N=C(S3)C)C)C |
Canonical SMILES |
CC1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=C(N=C(S3)C)C)C |
Origin of Product |
United States |
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